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Compound of Interest

Compound Name: BH3I-1
Cat. No.: B1238402
Get Quote
\ J

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper disposal and handling of the Bcl-2 family protein inhibitor, BH3I-1.

BH3I-1 is a cell-permeable, synthetic small molecule that functions as a Bcl-2 family
antagonist, inducing apoptosis by inhibiting the interaction between the BH3 domain of pro-
apoptotic proteins and anti-apoptotic proteins like Bcl-xL.[1][2] Due to its cytotoxic nature as an
apoptosis inducer, all waste containing BH3I-1 must be handled as hazardous and segregated
for proper disposal.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of BH3I-1 is provided below.
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Property Value Source
CAS Number 300817-68-9 [3]
Molecular Formula C15H14BrNO3S2 [3]
Molecular Weight 400.31 g/mol [3]
Appearance Solid [3]
Solubility >40 mg/mL in DMSO [1][3]
Insoluble in H20 and EtOH [3]
Storage Store at -20°C [3]
Binding Affinities

BH3I-1 exhibits binding affinity for various anti-apoptotic Bcl-2 family proteins. While it is a

valuable tool for apoptosis research, it is also known to have off-target effects.

Target Protein Binding Affinity (Ki/Kd) Assay Method

Bcl-xL (with Bak BH3 peptide) Ki=2.4+0.2uM

Fluorescence Polarization (FP)

Bcl-xL Ki=7.8+0.9uM

NMR Analysis

p53/MDM2 Kd =5.3 uM

Fluorescence Polarization (FP)

Data compiled from MedChemExpress and Selleck Chemicals product information.[2]

Disposal Procedures

As a compound designed to induce apoptosis, BH3I-1 should be treated as a cytotoxic agent

for disposal.[1] All waste must be segregated and clearly labeled.[1]
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Waste Type Disposal Procedure

(e.g., contaminated gloves, pipette tips, vials)

Place in a dedicated, clearly labeled hazardous
Solid Waste waste container for cytotoxic agents. This waste

should be incinerated by a licensed waste

disposal vendor.[1]

(e.g., unused solutions, cell culture media
containing BH3I-1) Collect in a sealed, leak-
o proof, and clearly labeled hazardous waste
Liquid Waste i ) . .
container designated for cytotoxic chemical
waste. Do not pour down the drain. Dispose of

through a licensed waste disposal vendor.[1]

(e.g., needles, serological pipettes) Dispose of

in a puncture-resistant sharps container

designated for cytotoxic waste. The container
Sharps

should be sealed when three-quarters full and

disposed of through a licensed waste disposal

vendor.[1]

Experimental Protocol: In Vitro Cell Viability Assay

This protocol outlines a common method for assessing the effect of BH3I-1 on the viability of a
cancer cell line.[1]

Materials:

BH3I-1 powder

DMSO (cell culture grade)

Cancer cell line of interest

Appropriate cell culture medium and supplements

96-well plates
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MTS reagent

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 1074 cells per well and
incubate for 24 hours.[4]

Compound Preparation: Prepare a 2X stock solution of BH3I-1 in the appropriate cell culture
medium. Perform serial dilutions to create a range of desired concentrations.[5]

Treatment: Remove the existing medium from the cells and add the BH3I-1 dilutions to the
corresponding wells. Include a vehicle control (e.g., DMSO) at the highest concentration
used.[5]

Incubation: Incubate the plate for 48 hours at 37°C.[4]

Cell Viability Assessment (MTS Assay):

o After the incubation period, add 20 pL of the MTS reagent to each well.

o Incubate the plate for 1-4 hours at 37°C, as recommended by the manufacturer.
o Measure the absorbance at 490 nm using a microplate reader.[1]

Data Analysis: Calculate the percentage of cell viability for each treatment relative to the
vehicle control. Plot the results to determine the IC50 value of BH3I-1 for the specific cell
line.[1]

Decontamination and Waste Disposal: Aspirate the media containing BH3I-1 and collect it as
liquid hazardous waste. Decontaminate the 96-well plate and other contaminated materials
before disposing of them as solid hazardous waste.[1]

Visualizing Key Processes

To further clarify the mechanisms and procedures associated with BH3I-1, the following

diagrams illustrate the apoptosis signaling pathway and the experimental workflow for

assessing cytotoxicity.
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Caption: BH3I-1 mediated apoptosis signaling pathway.
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Caption: Experimental workflow for assessing BH3I-1 cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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